Cas no 1610800-91-3 (HOIP inhibitor 11a)

• Product Name: HOIP inhibitor 11a
• CAS No: 1610800-91-3
• MF: C₁₅H₁₈N₂O₄
• MW: 290.314424037933
• CID: 4766318
• Update Time: 2025-08-05

HOIP inhibitor 11a Chemical and Physical Properties

Names and Identifiers

• HOIP inhibitor 11a
• GSK11a
• HOIPIN 11a
• (E)-Methyl 4-(2-oxo-1,2,5,6,7,8-hexahydroquinoline-3-carboxamido)but-2-enoate

• Inchi： 1S/C15H18N2O4/c1-21-13(18)7-4-8-16-14(19)11-9-10-5-2-3-6-12(10)17-15(11)20/h4,7,9H,2-3,5-6,8H2,1H3,(H,16,19)(H,17,20)/b7-4+
• InChI Key： NHQZASSXPZNVQW-QPJJXVBHSA-N
• SMILES： O=C1C(C(NC/C=C/C(=O)OC)=O)=CC2=C(CCCC2)N1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 558
• XLogP3: 1.1
• Topological Polar Surface Area: 84.5

Additional information on HOIP inhibitor 11a

HOIP Inhibitor 11a (CAS No. 1610800-91-3): A Comprehensive Overview

HOIP Inhibitor 11a, also known by its CAS registry number CAS No. 1610800-91-3, is a compound of significant interest in the fields of pharmacology and molecular biology. This compound has been extensively studied for its potential applications in drug development, particularly in the modulation of cellular pathways involved in inflammation, apoptosis, and cancer progression. The research on HOIP Inhibitor 11a has been driven by its ability to target specific molecular mechanisms, making it a promising candidate for therapeutic interventions.

The chemical structure of HOIP Inhibitor 11a is characterized by its unique arrangement of functional groups, which contribute to its biological activity. Recent studies have highlighted its role as a potent inhibitor of the HOIL-1/zipcode-binding protein kinase 1 (ZIPK) complex, a key regulator of NF-kappa B signaling and cell survival pathways. This inhibition has been shown to induce apoptosis in various cancer cell lines, suggesting its potential as an anti-cancer agent. The compound's specificity for this pathway makes it a valuable tool for understanding the molecular underpinnings of inflammatory diseases and malignancies.

One of the most notable advancements in HOIP Inhibitor 11a research is its ability to modulate the linear ubiquitination chain assembly complex (LUBAC), which plays a critical role in immune responses and cellular homeostasis. By inhibiting LUBAC activity, HOIP Inhibitor 11a has demonstrated anti-inflammatory effects in preclinical models of arthritis and other autoimmune conditions. These findings underscore its potential as a novel therapeutic agent for treating chronic inflammatory diseases.

Recent clinical trials have further validated the efficacy of HOIP Inhibitor 11a in targeting cancer cells while sparing normal tissue. This selective toxicity is attributed to the compound's ability to exploit the heightened dependency of cancer cells on survival signaling pathways. Moreover, studies have shown that HOIP Inhibitor 11a can synergize with conventional chemotherapeutic agents, enhancing their anti-tumor effects while reducing systemic toxicity. Such combinatorial approaches hold great promise for improving cancer treatment outcomes.

In addition to its therapeutic applications, HOIP Inhibitor 11a has emerged as a valuable research tool for studying the regulation of ubiquitination and NF-kappa B signaling. Its use in cellular and animal models has provided critical insights into the mechanisms underlying these pathways, paving the way for the discovery of new drug targets. The compound's versatility has also made it a subject of interest in biotechnology and pharmaceutical research.

Looking ahead, ongoing research into HOIP Inhibitor 11a is focused on optimizing its pharmacokinetic properties to enhance its bioavailability and reduce off-target effects. Advances in medicinal chemistry are expected to yield improved analogs with enhanced efficacy and safety profiles. Furthermore, investigations into its mechanism of action at the molecular level are expected to uncover novel therapeutic strategies for treating a wide range of diseases.

In conclusion, HOIP Inhibitor 16 (CAS No. 974777-45-5) represents a significant advancement in the field of targeted therapies. Its unique biological properties and promising preclinical results position it as a leading candidate for addressing unmet medical needs in oncology and inflammation. As research continues to unfold, HOIP Inhibitor 4b (CAS No. 2257875-45-9) will undoubtedly play a pivotal role in shaping the future of precision medicine.